Cas no 2171693-18-6 (2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-4,4-dimethylpentanamido}pent-4-enoic acid)

• Product Name: 2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-4,4-dimethylpentanamido}pent-4-enoic acid
• CAS No: 2171693-18-6
• MF: C₂₈H₃₄N₂O₅
• MW: 478.579967975616
• CID: 5982530
• PubChem ID: 165539822
• Update Time: 2025-05-19

2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-4,4-dimethylpentanamido}pent-4-enoic acid Chemical and Physical Properties

Names and Identifiers

• 2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-4,4-dimethylpentanamido}pent-4-enoic acid
• EN300-1485439
• 2-{2-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]-4,4-dimethylpentanamido}pent-4-enoic acid
• 2171693-18-6

• Inchi： 1S/C28H34N2O5/c1-5-10-24(26(32)33)30-25(31)18(15-28(2,3)4)16-29-27(34)35-17-23-21-13-8-6-11-19(21)20-12-7-9-14-22(20)23/h5-9,11-14,18,23-24H,1,10,15-17H2,2-4H3,(H,29,34)(H,30,31)(H,32,33)
• InChI Key： MANKXZWIGROPLC-UHFFFAOYSA-N
• SMILES： O(C(NCC(C(NC(C(=O)O)CC=C)=O)CC(C)(C)C)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 478.24677219g/mol
• Monoisotopic Mass: 478.24677219g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 12
• Complexity: 739
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.2
• Topological Polar Surface Area: 105Ų

Additional information on 2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-4,4-dimethylpentanamido}pent-4-enoic acid

Introduction to 2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-4,4-dimethylpentanamido}pent-4-enoic acid (CAS No. 2171693-18-6)

2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-4,4-dimethylpentanamido}pent-4-enoic acid, identified by its CAS number 2171693-18-6, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biomedicine. This compound belongs to a class of molecules characterized by its complex structural framework, which includes a pentenoic acid moiety linked to an amino group, a methoxycarbonyl-substituted fluorene ring, and a 4,4-dimethylpentanamide side chain. The intricate arrangement of these functional groups not only contributes to the compound's unique chemical properties but also opens up diverse possibilities for its application in drug discovery and therapeutic development.

The fluorene moiety in the molecular structure of this compound is particularly noteworthy. Fluorene derivatives are well-known for their stability, luminescence properties, and biological activity. In particular, the 9H-fluoren-9-ylmethoxycarbonyl group enhances the compound's solubility and bioavailability, making it an attractive candidate for further investigation in medicinal chemistry. The presence of this group also suggests potential applications in the development of fluorescent probes or imaging agents, where fluorene-based compounds are frequently utilized due to their excellent photophysical characteristics.

The pentenoic acid backbone of the molecule introduces a reactive double bond that can be exploited in various synthetic pathways. This feature is particularly relevant in the context of modern drug design, where functionalized polyenes are often employed as intermediates in the synthesis of complex pharmacophores. The 4,4-dimethylpentanamide side chain adds another layer of structural complexity, contributing to the compound's overall steric hindrance and potentially influencing its binding affinity to biological targets.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to explore the potential interactions of this compound with biological systems with greater precision. Studies suggest that the methoxycarbonyl-amino motif may serve as a key pharmacophore, capable of engaging with specific enzymes or receptors involved in critical biological pathways. For instance, preliminary docking studies have indicated that this compound could interact with enzymes such as kinases or proteases, which are often implicated in diseases like cancer and inflammation.

The pharmaceutical industry has been increasingly interested in developing small-molecule inhibitors that target these enzymes. The unique structural features of 2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-4,4-dimethylpentanamido}pent-4-enoic acid (CAS No. 2171693-18-6) make it a promising candidate for such applications. Its ability to modulate enzyme activity could lead to the development of novel therapeutics with improved efficacy and reduced side effects compared to existing treatments.

In addition to its potential as an enzyme inhibitor, this compound may also exhibit other biological activities. For example, the fluorene moiety has been shown to possess antioxidant properties in certain contexts. This could be particularly relevant in diseases where oxidative stress plays a significant role, such as neurodegenerative disorders or cardiovascular diseases. Furthermore, the presence of multiple functional groups provides opportunities for further derivatization, allowing researchers to fine-tune the compound's properties for specific applications.

The synthesis of 2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-4,4-dimethylpentanamido}pent-4-enoic acid (CAS No. 2171693-18-6) presents both challenges and opportunities for synthetic chemists. The complex architecture of the molecule requires careful planning and execution to ensure high yields and purity. However, recent innovations in synthetic methodologies have made it possible to construct such intricate structures with greater ease than ever before. Techniques such as palladium-catalyzed cross-coupling reactions and transition-metal-catalyzed hydrogenation have been instrumental in facilitating the synthesis of key intermediates.

Once synthesized, this compound can be subjected to rigorous biological testing to assess its efficacy and safety profile. High-throughput screening (HTS) technologies have revolutionized drug discovery by allowing researchers to rapidly test thousands of compounds against various biological targets. The use of HTS has already led to the identification of several promising candidates that have advanced into clinical development.

The integration of machine learning and artificial intelligence into drug discovery has further accelerated the process by enabling predictive modeling of molecular properties and interactions. These computational tools can help identify potential lead compounds more efficiently than traditional methods alone. In this context, 2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-4,4-dimethylpentanamido}pent-4-enoic acid (CAS No. 2171693-18-6) represents an exciting opportunity for researchers looking to leverage these advanced technologies.

The development of new drugs is not only a scientific endeavor but also an economic one. Pharmaceutical companies invest billions of dollars each year in research and development with the hope of bringing new therapies to market that address unmet medical needs. Compounds like this one have the potential to contribute significantly to this effort by providing novel starting points for drug design.

In conclusion,2-{2-({(9H-fluoren)-9yl)methoxycarbonyl}amino)methyl}-4-methyl pentanamido pent - 5 enoic acid (CAS No: 2171693186) stands out as a structurally complex and biologically relevant molecule with numerous potential applications in pharmaceutical chemistry and biomedicine Its unique combination of functional groups makes it an attractive candidate for further investigation particularly as a modulator o enzyme activity or as part o novel therapeutic strategies Future studies will likely focus on optimizing its synthesis exploring its biological activity through computational modeling and conducting preclinical tests to assess its safety and efficacy